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Introduction
Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic

modality, offering the ability to selectively eliminate target proteins rather than merely inhibiting

their function. This is achieved by hijacking the cell's natural protein disposal machinery, the

ubiquitin-proteasome system (UPS). A PROTAC is a heterobifunctional molecule composed of

a ligand that binds to a target protein of interest (POI), another ligand that recruits an E3

ubiquitin ligase, and a linker connecting the two. This tripartite association forms a ternary

complex, leading to the ubiquitination of the POI and its subsequent degradation by the

proteasome.

The development of effective PROTACs requires robust and efficient methods to screen and

characterize their efficacy. High-throughput screening (HTS) assays are essential for evaluating

large libraries of PROTAC molecules and for elucidating their mechanism of action. This

document provides detailed application notes and protocols for key HTS assays used to
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assess PROTAC efficacy, including Homogeneous Time-Resolved Fluorescence (HTRF),

AlphaLISA, NanoBRET, and Fluorescence Polarization.

The PROTAC Mechanism of Action: The Ubiquitin-
Proteasome System
The efficacy of a PROTAC is fundamentally dependent on its ability to co-opt the UPS. This

pathway involves a series of enzymatic steps that tag proteins for degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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